Cas no 827321-69-7 (Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl-)

827321-69-7 structure
Product name:Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl-
Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl-
- 2-(4-methylphenyl)-2-[(2-methylpropan-2-yl)oxy]ethanol
- Benzeneethanol, ba-(1,1-dimethylethoxy)-4-methyl- (9CI)
- 827321-69-7
- 2-(4-Methylphenyl)-2-[(2-methyl-2-propanyl)oxy]ethanol
- 2-tert-Butoxy-2-(4-methylphenyl)ethan-1-ol
- DTXSID50722609
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- Inchi: InChI=1S/C13H20O2/c1-10-5-7-11(8-6-10)12(9-14)15-13(2,3)4/h5-8,12,14H,9H2,1-4H3
- InChI Key: XUDNVLIEYCZQCH-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C(CO)OC(C)(C)C
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl- Related Literature
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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